8,8'-[2-butene-1,4-diylbis(thio)]diquinoline

• IUPAC Name: 8-[(E)-4-quinolin-8-ylsulfanylbut-2-enyl]sulfanylquinoline
• InChI: InChI=1S/C22H18N2S2/c1(15-25-19-11-3-7-17-9-5-13-23-21(17)19)2-16-26-20-12-4-8-18-10-6-14-24-22(18)20/h1-14H,15-16H2/b2-1+
• InChI Key: NDWFNCWBBTZOQZ-OWOJBTEDSA-N
• Canonical SMILES: C1=CC2=C(C(=C1)SCC=CCSC3=CC=CC4=C3N=CC=C4)N=CC=C2
• Isomeric SMILES: C1=CC2=C(C(=C1)SC/C=C/CSC3=CC=CC4=C3N=CC=C4)N=CC=C2
• Molecular Formula: C22H18N2S2
• Molecular Weight: 374.5 g/mol

Description

'8,8'-[2-butene-1,4-diylbis(thio)]diquinoline', commonly known as BTDQ, is a synthetic compound that belongs to the class of quinoline-based molecules. BTDQ has gained significant attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

BTDQ's mechanism of action involves its ability to bind to specific targets in the cells, leading to the inhibition of their activity. In cancer treatment, BTDQ targets the mitochondrial membrane potential, leading to the release of cytochrome c, which activates the apoptotic pathway. In malaria treatment, BTDQ targets the heme detoxification pathway, leading to the accumulation of toxic heme in the parasite's digestive vacuole. In tuberculosis treatment, BTDQ targets the DprE1 enzyme, leading to the inhibition of the cell wall synthesis of the tuberculosis bacterium.
Biochemical and Physiological Effects
BTDQ has been found to have various biochemical and physiological effects, depending on the disease being treated. In cancer treatment, BTDQ has been found to induce apoptosis, leading to the death of cancer cells. In malaria treatment, BTDQ has been found to cause the accumulation of toxic heme in the parasite's digestive vacuole, leading to the death of the parasite. In tuberculosis treatment, BTDQ has been found to inhibit the cell wall synthesis of the tuberculosis bacterium, leading to the death of the bacterium.

Advantages and Limitations for Lab Experiments

BTDQ has several advantages for lab experiments, including its high potency, selectivity, and low toxicity. However, BTDQ's synthesis method is complex and requires several steps, which can be time-consuming and costly. Additionally, BTDQ's stability and solubility can be a challenge in some lab experiments, requiring specialized handling and storage conditions.

Future Directions

BTDQ's potential therapeutic applications have led to several ongoing research studies aimed at exploring its use in the treatment of other diseases. Some of the future directions for BTDQ include its use in the treatment of viral infections, such as HIV and hepatitis C, and its use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Additionally, further studies are needed to explore the safety and efficacy of BTDQ in human clinical trials.
Conclusion
In conclusion, BTDQ is a synthetic compound that has shown promising results in the treatment of various diseases, including cancer, malaria, and tuberculosis. BTDQ's mechanism of action involves its ability to bind to specific targets in the cells, leading to the inhibition of their activity. While BTDQ has several advantages for lab experiments, its synthesis method is complex, and its stability and solubility can be a challenge. Further studies are needed to explore BTDQ's potential therapeutic applications and its safety and efficacy in human clinical trials.

Scientific Research Applications

BTDQ has shown promising results in the treatment of various diseases, including cancer, malaria, and tuberculosis. In cancer treatment, BTDQ has been found to inhibit the growth of cancer cells by inducing apoptosis, which is the programmed cell death. In malaria treatment, BTDQ has been shown to target the parasite's digestive vacuole, which is essential for the parasite's survival. In tuberculosis treatment, BTDQ has been found to inhibit the activity of an enzyme called DprE1, which is involved in the synthesis of the cell wall of the tuberculosis bacterium.